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Compound of Interest

Compound Name: 1-Chloro-2-fluorobenzene

Cat. No.: B165100 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount for ensuring laboratory safety and environmental protection.

This guide provides detailed, step-by-step procedures for the proper disposal of 1-chloro-2-
fluorobenzene, a halogenated organic compound. Adherence to these protocols is crucial for

mitigating risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to be familiar with the hazards

associated with 1-chloro-2-fluorobenzene. This compound is a flammable liquid and vapor

that can cause skin and eye irritation and is harmful if inhaled.[1][2] Always handle this

chemical in a well-ventilated area or under a chemical fume hood while wearing appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat.[3][4]

In the event of a spill, absorb the material with an inert, non-combustible absorbent such as

sand or earth.[4][5] Collect the absorbed material and any contaminated soil into a designated,

sealable container for hazardous waste disposal.[5][6] Do not allow the chemical to enter

drains or waterways.[5][7]

Quantitative Data Summary
For quick reference, the following table summarizes key safety and physical property data for

1-chloro-2-fluorobenzene.
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Property Value

Chemical Formula C₆H₄ClF

Molecular Weight 130.55 g/mol [2]

Appearance Colorless liquid[1]

Boiling Point 137-138 °C

Melting Point -43 to -42 °C

Flash Point 31 °C (87.8 °F) - closed cup

Density 1.244 g/mL at 25 °C

Vapor Pressure 8.19 mmHg[1][2]

Hazard Classifications
Flammable Liquid (Category 3), Skin Irritant

(Category 2), Eye Irritant (Category 2)[2]

Step-by-Step Disposal Protocol
The disposal of 1-chloro-2-fluorobenzene must be managed as hazardous waste in strict

accordance with all applicable federal, state, and local regulations. The preferred method for

the disposal of chlorinated benzenes is high-temperature incineration in a licensed hazardous

waste incinerator.[5][8]

1. Waste Identification and Segregation:

1-Chloro-2-fluorobenzene is a halogenated organic compound.[6][8][9]

It must be collected in a dedicated, properly labeled hazardous waste container.[6][8]

The container should be clearly marked as "Halogenated Organic Waste" and list 1-chloro-
2-fluorobenzene as a component.[8]

Crucially, do not mix this waste with non-halogenated organic wastes, aqueous wastes

(acids and bases), or other incompatible materials such as strong oxidizing agents.[3][8][10]

[11] Mixing can lead to dangerous reactions and complicates the disposal process.
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2. Containerization:

Use a chemically compatible container, such as a polyethylene carboy, that can be securely

sealed.[3][10] The use of metal safety cans is not recommended as halogenated solvents

can produce acids that corrode metal.[3]

Ensure the container is in good condition, free from leaks or damage.

Keep the container tightly closed when not in use to prevent the release of flammable and

toxic vapors.[3][10]

Fill the container to no more than 90% of its capacity to allow for vapor expansion.[10]

3. Storage:

Store the sealed waste container in a designated and secure satellite accumulation area,

such as a flammable storage cabinet or a storage cabinet under a fume hood.[3][6]

The storage area should be cool, dry, and well-ventilated, away from sources of ignition like

heat, sparks, or open flames.[3][12]

Ensure the hazardous waste label is clearly visible.[6]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[6]

Provide the waste disposal service with a complete and accurate description of the waste,

including its chemical composition and any known hazards.

The disposal of halogenated organic wastes is typically achieved through high-temperature

incineration at a regulated hazardous waste facility.[5][8] Commercial incinerators for such

compounds generally operate at temperatures around 1600°F (approximately 870°C) to

ensure complete destruction.[13]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 1-chloro-2-
fluorobenzene.

Start: Generation of
1-Chloro-2-fluorobenzene Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate as Halogenated
Organic Waste

Select a Labeled, Compatible
Waste Container

Avoid Incompatible Materials
(Acids, Bases, Oxidizers)

Transfer Waste to Container
in a Ventilated Area

Securely Seal Container
(Keep Closed)

Store in Designated Cool,
Dry, Ventilated Area

Contact EH&S or Licensed
Waste Disposal Contractor

Arrange for Pickup and
Transport to a Licensed Facility

Final Disposal via
High-Temperature Incineration
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-chloro-2-fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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